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Compound of Interest

Compound Name: Calicheamicin

Cat. No.: B10858107 Get Quote

Calicheamicin is a potent enediyne antitumor antibiotic that requires stringent handling

protocols to ensure the safety of laboratory personnel.[1][2][3] Its high cytotoxicity necessitates

meticulous planning and execution of all procedures, from receipt of the compound to the

disposal of waste.[2] This guide provides essential safety and logistical information for

researchers, scientists, and drug development professionals working with Calicheamicin.

Hazard Identification and Classification
Calicheamicin and its derivatives are classified as highly hazardous substances.

Understanding their classification is crucial for implementing appropriate safety measures.
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Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 1, 2 H300: Fatal if swallowed[4][5]

Acute Toxicity, Dermal Category 1, 2
H310: Fatal in contact with

skin[5]

Acute Toxicity, Inhalation Category 1, 2 H330: Fatal if inhaled[4][5]

Germ Cell Mutagenicity Category 1A, 1B
H340: May cause genetic

defects[4]

Reproductive Toxicity Category 1A, 1B
H360: May damage fertility or

the unborn child[4]

Specific Target Organ Toxicity

(Single Exposure)
Category 1

H370: Causes damage to

organs[4]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[4][6]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[6]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[5][6]

Carcinogenicity Category 2
H351: Suspected of causing

cancer[5]

Hazardous to the Aquatic

Environment (Long-term)
Category 3

H412: Harmful to aquatic life

with long lasting effects[4]

Personal Protective Equipment (PPE) for Handling
Calicheamicin
The selection and proper use of PPE are critical to prevent exposure. The following table

outlines the minimum PPE requirements for various activities involving Calicheamicin.
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Activity Required Personal Protective Equipment

Handling Solid Compound (e.g., weighing,

aliquoting)

Primary Protection: • Double chemo-rated,

powder-free gloves (inner glove under gown

cuff, outer glove over cuff)[7][8] • Disposable

gown resistant to hazardous drugs[7][8] • Full-

face respirator with appropriate cartridges or a

powered air-purifying respirator (PAPR)[5][7] •

Eye protection (safety goggles with side shields

or a face shield in combination with goggles)[5]

[7] • Hair and shoe covers[7]

Handling Solutions (e.g., reconstitution, dilution)

Primary Protection: • Double chemo-rated,

powder-free gloves[7][8] • Disposable gown

resistant to hazardous drugs[7][8] • Eye

protection (safety goggles with side shields)[5]

[7]Secondary Protection (based on risk

assessment): • Face shield if there is a splash

hazard[7] • Work should be performed in a

certified chemical fume hood or biological safety

cabinet[7]

Administering to Cell Cultures or Animals

• Double chemo-rated, powder-free gloves[7][8]

• Disposable gown resistant to hazardous

drugs[7][8] • Eye protection (safety goggles with

side shields)[5][7] • Use of a closed system

transfer device (CSTD) is recommended where

feasible[8]

Cleaning and Decontamination

• Double chemo-rated, powder-free gloves[7][8]

• Disposable gown resistant to hazardous

drugs[7][8] • Eye protection (safety goggles with

side shields) and a face shield[5][7] •

Respiratory protection may be required

depending on the nature of the spill
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Waste Disposal

• Double chemo-rated, powder-free gloves[7][8]

• Disposable gown resistant to hazardous

drugs[7][8] • Eye protection (safety goggles with

side shields)[5][7]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is essential for safely handling Calicheamicin.

Pre-Handling and Preparation
Training: Ensure all personnel are trained on the hazards of Calicheamicin and have read

the Safety Data Sheet (SDS).

Designated Area: Designate a specific area for handling Calicheamicin, such as a chemical

fume hood or a biological safety cabinet.

Emergency Equipment: Verify that a safety shower, eyewash station, and spill kit are readily

accessible.[5][9]

PPE Donning: Put on all required PPE before entering the designated handling area.

Handling the Solid Compound
Containment: Handle solid Calicheamicin in a containment device such as a glove box or a

chemical fume hood with appropriate filtration to avoid inhalation of dust particles.

Weighing: Use a dedicated analytical balance within the containment device.

Aliquotting: Prepare aliquots of appropriate sizes to minimize the need for repeated handling

of the stock container.

Preparation of Solutions
Solvent Selection: Use appropriate solvents as recommended by the supplier.
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Reconstitution: Slowly add the solvent to the vial containing the solid Calicheamicin to avoid

splashing.

Mixing: Gently swirl or vortex to dissolve the compound. Avoid sonication, which can

generate aerosols.

Labeling: Clearly label all solutions with the compound name, concentration, date, and

hazard symbols.

Post-Handling and Decontamination
Surface Decontamination: Decontaminate all surfaces and equipment that may have come

into contact with Calicheamicin. A common decontamination procedure involves scrubbing

with alcohol.[4][5]

PPE Doffing: Remove PPE in a manner that avoids cross-contamination, and dispose of it as

hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[4][5]

Emergency Procedures
In the event of an exposure, immediate action is critical.
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Exposure Route First-Aid Measures

Inhalation

Immediately move the affected person to fresh

air. If breathing is difficult, provide respiratory

support. Seek immediate medical attention.[4][5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.[5]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[4][5]

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[5]

Disposal Plan
All waste contaminated with Calicheamicin must be treated as hazardous waste.

Segregation: Collect all Calicheamicin-contaminated waste in clearly labeled, sealed, and

puncture-resistant containers. This includes unused compound, empty vials, contaminated

PPE, and labware.

Container Labeling: Label waste containers with "Hazardous Waste," the name of the

chemical, and the appropriate hazard symbols.

Storage: Store hazardous waste in a designated, secure area away from incompatible

materials.

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office. Do not dispose of Calicheamicin waste down the drain or in regular trash.[4][6]

[9]
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Experimental Workflow for Handling Calicheamicin
The following diagram illustrates the logical workflow for the safe handling of Calicheamicin in

a research setting.

Preparation Phase Handling Phase (in Containment) Post-Handling Phase Disposal Phase

Review SDS and SOPs Verify Emergency Equipment
(Eyewash, Shower, Spill Kit) Don Appropriate PPE Weigh Solid Calicheamicin Prepare Stock Solution Perform Experiment

(e.g., cell treatment)
Decontaminate Work Area

and Equipment
Segregate and Label

Hazardous Waste Doff PPE and Dispose Wash Hands Thoroughly Store Waste in
Designated Area Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Calicheamicin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Calicheamicin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10858107#personal-protective-equipment-for-
handling-calicheamicin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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